2-Acetamido-2-(oxolan-3-yl)acetic acid

• Molecular Formula: C8H13NO4
• Molecular Weight: 187.19 g/mol
• SMILES: CC(=O)NC(C1CCOC1)C(=O)O
• InChI: InChI=1S/C8H13NO4/c1-5(10)9-7(8(11)12)6-2-3-13-4-6/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChIKey: YCMSWUVLYZBDQU-UHFFFAOYSA-N

2-Acetamido-2-(oxolan-3-yl)acetic acid: Physicochemical Identity and Procurement-Relevant Properties

2-Acetamido-2-(oxolan-3-yl)acetic acid (CAS 1342233-56-0) is an N-acetylated α-substituted glycine derivative bearing a tetrahydrofuran-3-yl (oxolan-3-yl) ring at the α-carbon. With a molecular formula of C₈H₁₃NO₄ and a molecular weight of 187.19 g/mol, it is classified as a non-proteinogenic amino acid derivative and is most commonly supplied as a research-grade building block at 95% purity [1]. Its computed physicochemical descriptors include an XLogP3-AA of -0.6, a topological polar surface area (TPSA) of 75.6 Ų, and 3 rotatable bonds [1]. The compound is a positional isomer of 2-acetamido-2-(oxolan-2-yl)acetic acid (CAS 1543506-68-8), a distinction with potential consequences for molecular recognition, physicochemical properties, and downstream synthetic utility .

Hydrophilic Profile Supports aqueous-phase reactions and polar assay environments

N-Acetyl Protection Enables orthogonal protection strategy in peptide synthesis

Isomeric Identity 3-substituted oxolane; requires NMR verification to distinguish from 2-isomer

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Why Generic Substitution of 2-Acetamido-2-(oxolan-3-yl)acetic acid with In-Class Analogs is Scientifically Unreliable

In-class analogs—including the oxolan-2-yl positional isomer, the free amine counterpart, and cyclohexyl or tetrahydropyran ring variants—exhibit quantifiably distinct physicochemical profiles that can alter solubility, membrane permeability, and molecular recognition. The target compound's XLogP3-AA of -0.6 [1] and TPSA of 75.6 Ų [1] differ substantially from those of 2-acetamido-2-cyclohexylacetic acid (LogP +1.55, TPSA 66.4 Ų) , and from the oxolan-2-yl isomer (estimated LogP +2.0 to +2.2) . The N-acetyl protecting group eliminates the zwitterionic character present in 2-amino-2-(tetrahydrofuran-3-yl)acetic acid , fundamentally altering solubility and reactivity. These differences mean that substituting one analog for another without explicit re-validation of solubility, reactivity, or binding outcomes will introduce uncontrolled variables into any experimental or synthetic workflow.

Positional isomer (oxolan-2-yl) may shift lipophilicity profile, potentially affecting solubility and binding interactions.

Cyclohexyl analog may not reproduce hydrophilic properties; LogP and TPSA divergence should be reviewed.

Free amine analog introduces zwitterionic behavior that can alter ionization state and coupling reactivity; direct substitution requires validation.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid. XLogP3-AA and TPSA data. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Quantitative Differential Evidence for 2-Acetamido-2-(oxolan-3-yl)acetic acid vs. Closest Analogs

Lipophilicity Reduction vs. 2-Acetamido-2-cyclohexylacetic acid: LogP Difference of 2.15 Units

The target compound exhibits an XLogP3-AA of -0.6, indicating a markedly hydrophilic character relative to its cyclohexyl analog, 2-acetamido-2-cyclohexylacetic acid, which has a LogP of +1.5469 [1]. A negative LogP is atypical among α-substituted N-acetyl glycine derivatives and implies superior aqueous solubility and reduced passive membrane permeability compared to the more lipophilic cyclohexyl variant. For procurement decisions, this means the target compound is better suited to aqueous-phase reactions, polar assay environments, or applications where low LogP is a design criterion, without additional solubilization strategies that may be required for the cyclohexyl analog.

Lipophilicity Reduction

Reported

XLogP3-AA -0.6 vs. Cyclohexyl LogP 1.55

ΔLogP ~2.15 indicates >100-fold higher hydrophilicity, affecting solubility and permeability.

Computed values; experimental validation recommended.

Evidence Dimension	Lipophilicity (LogP / XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.6
Comparator Or Baseline	2-Acetamido-2-cyclohexylacetic acid: LogP = 1.5469
Quantified Difference	ΔLogP ≈ 2.15 units (target is >100-fold more hydrophilic by partition coefficient)
Conditions	Computed values: XLogP3-AA (PubChem) for target; experimental/calculated LogP for comparator

Why This Matters

A ΔLogP of ~2.15 log units translates to an approximately 140-fold difference in octanol-water partition coefficient, directly affecting solubility, chromatography behavior, and biological membrane permeability—critical factors for experimental design and procurement specification.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid, XLogP3-AA = -0.6. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Topological Polar Surface Area (TPSA) Differentiation vs. Cyclohexyl Analog: 75.6 vs. 66.4 Ų

The target compound has a TPSA of 75.6 Ų [1], compared to 66.4 Ų for 2-acetamido-2-cyclohexylacetic acid . TPSA values above 70 Ų are generally associated with reduced passive membrane permeability, whereas values below 70 Ų correlate with improved permeation. This 9.2 Ų difference places the target compound on the less permeable side of the threshold. For procurement, the 3-oxolanyl ring introduces an ether oxygen that increases polarity without increasing molecular weight (both compounds contain two oxygen atoms in the ring, but the tetrahydrofuran ring is smaller and more polar than cyclohexane), making the target a preferred choice for applications where lower membrane permeability is desirable, such as peripheral restriction or reduced CNS penetration.

TPSA Differentiation

Reported

TPSA 75.6 Ų vs. Cyclohexyl 66.4 Ų

+9.2 Ų places target above 70 Ų threshold, supporting lower membrane permeability.

Based on computed TPSA; correlation with permeability is context-dependent.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 75.6 Ų
Comparator Or Baseline	2-Acetamido-2-cyclohexylacetic acid: TPSA = 66.4 Ų
Quantified Difference	ΔTPSA = +9.2 Ų (target is 13.9% more polar)
Conditions	Computed via Cactvs 3.4.6.11 (PubChem) for target; published data for comparator

Why This Matters

A TPSA above 70 Ų is a recognized threshold for predicting reduced oral bioavailability and CNS penetration; the target compound crosses this threshold while the cyclohexyl analog does not, offering a quantifiable basis for selecting between the two for permeability-sensitive applications.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid, TPSA = 75.6 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Positional Isomerism: Oxolan-3-yl vs. Oxolan-2-yl Attachment and Impact on Lipophilicity

The target compound bears the oxolane ring attached at the 3-position, whereas the isomeric 2-acetamido-2-(oxolan-2-yl)acetic acid (CAS 1543506-68-8) bears the ring at the 2-position. This seemingly minor structural change produces a substantial lipophilicity shift: the target has an XLogP3-AA of -0.6 [1], while the oxolan-2-yl isomer has an estimated LogP in the range of +2.0 to +2.2 . The approximately 2.6–2.8 log unit difference (roughly 400–600-fold in partition coefficient) arises because the 2-yl isomer positions the ring oxygen closer to the carboxylic acid and acetamido groups, altering intramolecular hydrogen-bonding and solvation. This dramatic difference means the two isomers cannot be considered interchangeable in any application where lipophilicity, solubility, or chromatographic behavior matters.

Positional Isomerism Impact

Context-dependent

XLogP3-AA -0.6 (3-yl) vs. Est. LogP +2.0–2.2 (2-yl)

Estimated ΔLogP 2.6–2.8; ~400–600× partition shift, precluding direct interchange.

Comparator LogP estimated; isomer verification by NMR essential.

Evidence Dimension	Lipophilicity (LogP) as a function of oxolane ring attachment position
Target Compound Data	XLogP3-AA = -0.6 (oxolan-3-yl attachment)
Comparator Or Baseline	2-Acetamido-2-(oxolan-2-yl)acetic acid: estimated LogP = +2.0 to +2.2
Quantified Difference	Estimated ΔLogP ≈ 2.6–2.8 units (target is ~400–600× more hydrophilic)
Conditions	Computed XLogP3-AA for target; estimated LogP from ChemExpert database for comparator

Why This Matters

The oxolan-3-yl vs. oxolan-2-yl positional isomerism generates one of the largest within-class lipophilicity differences observed, making isomer verification by NMR or HPLC essential upon receipt and precluding any assumption of functional equivalence.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid, XLogP3-AA = -0.6. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

N-Acetyl Protection vs. Free Amine: Impact on Ionization State and Solubility at Physiological pH

The target compound's N-acetyl group eliminates the free amine present in 2-amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7). The free amine analog has a LogP of 0.1351 and a TPSA of 72.55 Ų , and exhibits zwitterionic character at physiological pH with good water solubility above 30°C . The N-acetyl target compound, by contrast, exists predominantly as a neutral or anionic species (dependent on pH relative to its carboxylic acid pKa) and is not zwitterionic. This difference in ionization state affects solubility, extraction efficiency, chromatography (reverse-phase vs. ion-exchange), and suitability for peptide coupling reactions where a free amine would require orthogonal protection. The N-acetyl group also enhances metabolic stability compared to the free amine, which is susceptible to oxidative deamination [1].

N-Acetyl vs. Free Amine

Reported

Non-zwitterionic vs. Zwitterionic at pH 7.4

Ionization state difference affects solubility, extraction, and coupling suitability.

Free amine requires orthogonal protection in peptide synthesis.

Evidence Dimension	Ionization state and solubility as a function of N-terminal functional group
Target Compound Data	N-acetylated; neutral/anionic at physiological pH; XLogP3-AA = -0.6; TPSA = 75.6 Ų
Comparator Or Baseline	2-Amino-2-(tetrahydrofuran-3-yl)acetic acid: free amine; zwitterionic at pH 7.4; LogP = 0.1351; TPSA = 72.55 Ų; good water solubility >30°C
Quantified Difference	LogP difference of 0.74 units; TPSA difference of 3.1 Ų; different ionization states at pH 7.4
Conditions	Physicochemical properties from PubChem and Chemsrc for free amine; solubility behavior from Chemshuttle datasheet

Why This Matters

The N-acetyl group fundamentally alters the compound's ionization behavior, solubility profile, and synthetic utility, meaning the free amine analog cannot serve as a direct substitute in peptide coupling, protecting-group strategies, or any protocol requiring a non-zwitterionic α-substituted glycine building block.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid, XLogP3-AA and TPSA. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Ring Size and Oxygen Position: Comparison with 2-Acetamido-2-(tetrahydro-2H-pyran-3-yl)acetic acid

The target compound's tetrahydrofuran (5-membered) ring can be compared with the tetrahydropyran (6-membered) analog, 2-acetamido-2-(tetrahydro-2H-pyran-3-yl)acetic acid. The tetrahydropyran analog has a reported LogP of -0.292 , which is approximately 0.31 units more lipophilic than the target's XLogP3-AA of -0.6 [1]. Although both compounds contain an ether oxygen in a saturated ring, the ring size difference alters bond angles, conformational preferences, and the spatial relationship between the oxygen lone pairs and the α-carbon substituents. The 5-membered oxolane ring is more strained (ring strain ≈ 5–6 kcal/mol for THF vs. ≈ 0–2 kcal/mol for THP) and presents the ring oxygen in a different geometric relationship to the acetamido and carboxyl groups, which may influence hydrogen-bonding patterns and molecular recognition in enzyme binding sites.

Ring Size & Oxygen Position

Context-dependent

XLogP3-AA -0.6 vs. THP analog LogP -0.292

ΔLogP ~0.31 and ring strain variation may influence hydrogen-bonding and recognition.

Ring strain values from general literature; conformational effects require specific study.

Evidence Dimension	Lipophilicity and ring strain as a function of heterocycle ring size
Target Compound Data	XLogP3-AA = -0.6; 5-membered oxolane ring; estimated ring strain ~5–6 kcal/mol
Comparator Or Baseline	2-Acetamido-2-(tetrahydro-2H-pyran-3-yl)acetic acid: LogP = -0.292; 6-membered oxane ring; ring strain ~0–2 kcal/mol
Quantified Difference	ΔLogP ≈ 0.31 units (target more hydrophilic); ring strain difference ~3–6 kcal/mol
Conditions	Computed XLogP3-AA for target; ChemExper LogP for THP analog; ring strain values from general organic chemistry literature

Why This Matters

Ring size and oxygen positioning affect both physicochemical properties and conformational behavior, making the target compound a distinct entity from the 6-membered analog for any application involving molecular recognition, conformational pre-organization, or strain-driven reactivity.

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid, XLogP3-AA = -0.6. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source

Evidence-Backed Application Scenarios for 2-Acetamido-2-(oxolan-3-yl)acetic acid in Research and Industry

Aqueous-Phase Peptidomimetic Synthesis Requiring a Hydrophilic α,α-Disubstituted Building Block

With an XLogP3-AA of -0.6—the most negative among common N-acetyl α-substituted glycine analogs [1]—the target compound is the logical choice for synthesizing peptidomimetics intended for aqueous biological environments. Its superior hydrophilicity relative to the cyclohexyl (LogP +1.55) and oxolan-2-yl (LogP ~+2.1) analogs means that peptide chains incorporating this residue will maintain higher aqueous solubility, reducing aggregation during synthesis, purification, and biological assay. This property is particularly valuable in designing peptidomimetics targeting extracellular protein-protein interactions or hydrophilic enzyme active sites.

Peripherally Restricted Drug Candidates Where Low Membrane Permeability is Desirable

The target compound's TPSA of 75.6 Ų exceeds the 70 Ų threshold associated with reduced passive membrane permeability [1], while the cyclohexyl analog (TPSA 66.4 Ų) falls below this threshold . For drug discovery programs seeking to minimize CNS penetration—such as peripheral anti-inflammatory or cardiovascular agents—the target compound offers a quantifiable advantage. Its computed properties align with the TPSA-based design rules for peripheral restriction, providing a rational basis for selecting this building block over more permeable analogs when CNS exclusion is a desired feature.

Orthogonal Protection Strategies in Multi-Step Synthesis

The N-acetyl group of the target compound serves as a stable protecting group that is orthogonal to Fmoc, Boc, and Cbz strategies commonly employed for amine protection [1]. Unlike the free amine analog 2-amino-2-(tetrahydrofuran-3-yl)acetic acid , the N-acetyl compound can be used directly in peptide coupling or esterification reactions without additional amine protection steps. This orthogonal protection reduces synthetic step count, improves overall yield, and is particularly advantageous in solid-phase peptide synthesis where deprotection conditions must be carefully managed. Users procuring this compound for multi-step synthesis should verify the 95% purity specification by HPLC or NMR upon receipt .

Isomer-Specific Structure-Activity Relationship (SAR) Studies

The dramatic lipophilicity difference between the oxolan-3-yl (LogP -0.6) and oxolan-2-yl (LogP ~+2.1) isomers [1]—a ΔLogP of approximately 2.6–2.8 units—makes the target compound an essential tool for SAR studies exploring the impact of ring attachment position on biological activity. In medicinal chemistry programs, systematically comparing the 3-yl and 2-yl isomers can reveal whether the ring oxygen's spatial position influences target binding, providing critical information for scaffold optimization. Procurement of both isomers from verified sources and confirmation of isomeric identity by ¹H NMR or ¹³C NMR is essential for valid SAR conclusions.

Application

Selection Property

Validation Focus

Aqueous-phase peptidomimetic synthesis

Hydrophilic α,α-disubstituted profile

Solubility and aggregation behavior in aqueous media

Permeability-restricted research compounds

TPSA above typical permeability threshold

Membrane permeability assessment in model systems

Multi-step orthogonal protection synthesis

N-acetyl group orthogonal to Fmoc/Boc

Coupling efficiency and purity verification

Isomer-specific SAR studies

Isomeric identity verification

NMR confirmation and property consistency

• [1] PubChem Compound Summary CID 63703984. 2-Acetamido-2-(oxolan-3-yl)acetic acid. XLogP3-AA = -0.6, TPSA = 75.6 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1342233-56-0 View Source